Cas no 885952-42-1 (4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-butanoic acid)
885952-42-1 structure
Product Name:4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-butanoic acid
CAS No:885952-42-1
MF:C14H16N2O5
MW:292.287243843079
MDL:MFCD06407631
CID:3031211
PubChem ID:1838336
Update Time:2025-09-19
4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(3,4-二甲氧苯基)-1,2,4-恶二唑-5-基]丁酸
- 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid
- 4-[3-(3,4-DIMETHOXYPHENYL)-1,2,4-OXADIAZOL-5-YL]-BUTANOIC ACID
- 4-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanoic acid
- BBL007859
- STK500597
- 4-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanoicacid
- ALBB-007447
- AKOS000112022
- VS-01739
- CS-0313382
- DTXSID301201595
- H24609
- 3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazole-5-butanoic acid
- MFCD06407631
- 885952-42-1
- 4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-butanoic acid
-
- MDL： MFCD06407631
- Inchi： 1S/C14H16N2O5/c1-19-10-7-6-9(8-11(10)20-2)14-15-12(21-16-14)4-3-5-13(17)18/h6-8H,3-5H2,1-2H3,(H,17,18)
- InChI Key： WYCWGRMUWVQULV-UHFFFAOYSA-N
- SMILES： O1C(CCCC(=O)O)=NC(C2C=CC(=C(C=2)OC)OC)=N1
Computed Properties
- Exact Mass: 292.10592162Da
- Monoisotopic Mass: 292.10592162Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 94.7
4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-butanoic acid Security Information
- HazardClass：IRRITANT
4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527474-1g |
4-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanoic acid |
885952-42-1 | 97% | 1g |
$251 | 2023-02-17 | |
| Chemenu | CM527474-5g |
4-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)butanoic acid |
885952-42-1 | 97% | 5g |
$745 | 2023-02-17 | |
| TRC | D022210-250mg |
4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-butanoic acid |
885952-42-1 | 250mg |
$ 275.00 | 2022-06-06 | ||
| TRC | D022210-500mg |
4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-butanoic acid |
885952-42-1 | 500mg |
$ 450.00 | 2022-06-06 | ||
| TRC | D022210-1000mg |
4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-butanoic acid |
885952-42-1 | 1g |
$ 720.00 | 2022-06-06 | ||
| OTAVAchemicals | 1149497-100MG |
4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid |
885952-42-1 | 95% | 100MG |
$150 | 2023-07-05 | |
| A2B Chem LLC | AI94712-500mg |
4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid |
885952-42-1 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AI94712-1g |
4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid |
885952-42-1 | >95% | 1g |
$509.00 | 2024-04-19 | |
| A2B Chem LLC | AI94712-5g |
4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid |
885952-42-1 | >95% | 5g |
$995.00 | 2024-04-19 | |
| A2B Chem LLC | AI94712-10g |
4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid |
885952-42-1 | >95% | 10g |
$1412.00 | 2024-04-19 |
4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-butanoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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